2-Fluoro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde

• Molecular Formula: C11H9FN2O
• Molecular Weight: 204.20 g/mol
• IUPAC Name: 2-fluoro-6-(3-methylpyrazol-1-yl)benzaldehyde
• InChI: InChI=1S/C11H9FN2O/c1-8-5-6-14(13-8)11-4-2-3-10(12)9(11)7-15/h2-7H,1H3
• InChI Key: VQMOQSUPGNSUHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)C2=C(C(=CC=C2)F)C=O

Description

2-Fluoro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde (CAS: 1694773-57-3; molecular formula: C₁₁H₉FN₂O; molecular weight: 204.20 g/mol) is a fluorinated benzaldehyde derivative featuring a 3-methylpyrazole substituent at the 6-position of the benzene ring. This compound is of significant interest in medicinal chemistry and materials science due to the synergistic effects of its functional groups: the aldehyde moiety provides reactivity for further derivatization, the fluorine atom enhances metabolic stability, and the pyrazole ring contributes to bioisosteric properties and π-π interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Fluoro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde typically involves the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized by reacting hydrazine with a 1,3-diketone under acidic or basic conditions.

Substitution Reaction: The synthesized pyrazole is then reacted with 2-fluorobenzaldehyde under suitable conditions to form the desired product.

Industrial Production Methods

Industrial production methods for this compound may involve optimizing the reaction conditions to increase yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reaction.

Chemical Reactions Analysis

Types of Reactions

2-Fluoro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The fluorine atom can be substituted with other nucleophiles under suitable conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions.

Major Products Formed

Oxidation: 2-Fluoro-6-(3-methyl-1H-pyrazol-1-yl)benzoic acid.

Reduction: 2-Fluoro-6-(3-methyl-1H-pyrazol-1-yl)benzyl alcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-Fluoro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde has several scientific research applications:

Medicinal Chemistry: It can be used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Materials Science: It can be used in the development of new materials with specific properties, such as fluorescence or conductivity.

Biological Studies: It can be used as a probe to study biological processes and interactions at the molecular level.

Mechanism of Action

The mechanism of action of 2-Fluoro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The presence of the fluorine atom and the pyrazole ring can influence its binding affinity and selectivity towards these targets.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural analogs of 2-fluoro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde, highlighting differences in substituents, functional groups, and physicochemical properties:

Compound Name	CAS Number	Core Structure	Substituents	Molecular Weight (g/mol)	Key Properties	Reference
2-Fluoro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde (Target)	1694773-57-3	Benzaldehyde	- 3-Methylpyrazole at C6	204.20	High reactivity (aldehyde), moderate polarity, potential for cross-coupling
2-Fluoro-6-(1-methyl-1H-pyrazol-4-yl)benzaldehyde	1225218-62-1	Benzaldehyde	- 1-Methylpyrazole at C6	204.20	Structural isomer; altered tautomerism and electronic effects
2-Fluoro-6-(3-hydroxy-3-methylazetidin-1-yl)benzaldehyde	1861190-34-2	Benzaldehyde	- Azetidine (4-membered N-ring) with hydroxyl and methyl groups at C6	207.22	Increased hydrogen bonding potential, higher solubility in polar solvents
2-Fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde	1246633-35-1	Benzaldehyde	- Boronate ester at C6	260.11	Suzuki-Miyaura coupling utility; enhanced stability in cross-coupling reactions
2-Fluoro-6-(3-methyl-1H-pyrazol-1-yl)benzene-1-carbothioamide	1539840-55-5	Benzene-carbothioamide	- Carbothioamide replaces aldehyde	220.27	Higher polarity, potential for thiol-mediated interactions
1-(6-Fluorobenzo-1,3-thiazol-2-yl)-3-phenyl-1H-pyrazole-4-carbaldehyde	N/A	Benzothiazole	- Benzothiazole core, phenylpyrazole substituent	351.38	Planar aromatic system; enhanced π-π stacking, antitumor/antiviral potential
2-Hydroxy-6-((2-(1-isopropyl-1H-pyrazol-5-yl)pyridin-3-yl)methoxy)benzaldehyde	N/A	Benzaldehyde	- Hydroxyl group at C2, pyridinyl-methoxy-pyrazole at C6	379.40	Increased acidity, steric hindrance from isopropyl group

Key Structural and Functional Differences

Pyrazole Substituent Position: The target compound’s 3-methylpyrazole (C6) contrasts with the 1-methylpyrazole in 1225218-62-1.

Core Structure Modifications :

• Replacement of the benzene ring with a benzothiazole (e.g., 1-(6-fluorobenzo-1,3-thiazol-2-yl)-3-phenyl-1H-pyrazole-4-carbaldehyde) introduces sulfur, enhancing planarity and π-π interactions, which are critical in kinase inhibition .

Functional Group Replacements :

• The boronate ester in 1246633-35-1 enables Suzuki-Miyaura cross-coupling, a feature absent in the aldehyde-containing target compound .
• Carbothioamide (1539840-55-5) increases polarity and enables thiol-specific interactions, contrasting with the aldehyde’s electrophilic reactivity .

Biological Activity

2-Fluoro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde (CAS Number: 1694773-57-3) is a compound featuring a fluorobenzaldehyde core substituted with a pyrazole ring. This structure is of significant interest in medicinal chemistry due to its potential biological activities, particularly in the fields of oncology and anti-inflammatory research. The following sections provide an overview of its biological activity, including synthesis, mechanisms of action, and relevant case studies.

The molecular formula for 2-Fluoro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde is $C_{11}H_{9}FN_{2}O$, with a molecular weight of 204.20 g/mol. Its structure can be represented as follows:

Property	Value
CAS Number	1694773-57-3
Molecular Formula	C₁₁H₉FN₂O
Molecular Weight	204.20 g/mol
Density	N/A
Boiling Point	N/A

Anticancer Activity

Recent studies have highlighted the anticancer potential of compounds containing the pyrazole moiety. For instance, derivatives of 1H-pyrazole have shown efficacy against various cancer cell lines, including MDA-MB-231 (breast cancer) and HepG2 (liver cancer) cells. In vitro assays have demonstrated that these compounds can inhibit cell proliferation and induce apoptosis through various mechanisms, including the modulation of apoptosis-related proteins and cell cycle regulators .

Anti-inflammatory Properties

Research indicates that pyrazole derivatives exhibit significant anti-inflammatory activities. The compound's mechanism often involves the inhibition of cyclooxygenase (COX) enzymes, which play a crucial role in the inflammatory response. For example, certain pyrazole derivatives have been reported to demonstrate IC50 values comparable to standard anti-inflammatory drugs like diclofenac and indomethacin .

The biological activity of 2-Fluoro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde likely involves multiple pathways:

• Enzyme Inhibition : The compound may inhibit enzymes involved in inflammation and cancer progression, such as COX-1 and COX-2.
• Cell Cycle Regulation : It may affect cell cycle progression by modulating cyclins and cyclin-dependent kinases (CDKs).
• Apoptosis Induction : The compound could promote apoptosis in cancer cells through intrinsic or extrinsic pathways.

Case Studies

Several studies have evaluated the biological activity of similar pyrazole derivatives:

• Antitumor Evaluation : A study synthesized various pyrazole derivatives and assessed their cytotoxicity against multiple cancer cell lines. Compounds with similar structural features to 2-Fluoro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde exhibited notable antiproliferative effects, particularly against lung and colorectal cancer cells .
• Anti-inflammatory Testing : In vivo models demonstrated that certain pyrazole compounds significantly reduced inflammation in carrageenan-induced edema tests, indicating their potential as therapeutic agents for inflammatory diseases .

Summary Table of Biological Activities

Activity Type	Target Cell Line/Model	IC50 Value (µM)	Reference
Anticancer	MDA-MB-231 (Breast Cancer)	~10
Anticancer	HepG2 (Liver Cancer)	~15
Anti-inflammatory	Carrageenan-induced edema	Comparable to 54.65 (Diclofenac)

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 2-Fluoro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde, and how can reaction completion be monitored?

• Methodology : A common approach involves nucleophilic aromatic substitution (SNAr) between 2-fluoro-6-substituted benzaldehyde derivatives and heterocyclic amines (e.g., 3-methyl-1H-pyrazole). For example, heating 2-fluorobenzaldehyde with dialkylamine in DMF at 150°C for 20 hours under anhydrous conditions, followed by extraction with ethyl acetate and purification via column chromatography, yields similar benzaldehyde derivatives .
• Monitoring : Thin-layer chromatography (TLC) using ethyl acetate/hexane solvent systems is recommended to track reaction progress. Post-synthesis, confirm purity via ¹H NMR (e.g., characteristic aldehyde proton at δ ~10.0 ppm and pyrazole proton splitting patterns) .

Q. How can the structural integrity of 2-Fluoro-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde be validated?

• Analytical Techniques :

• ¹H/¹³C NMR : Identify key signals, such as the aldehyde proton (δ ~10.0 ppm), fluorine-induced splitting in aromatic protons, and pyrazole ring protons (δ ~6.5–7.5 ppm) .
• X-ray Crystallography : For crystalline derivatives, analyze dihedral angles between the benzaldehyde and pyrazole moieties to confirm spatial orientation (e.g., dihedral angles of ~6–34° observed in related fluorobenzothiazole-pyrazole systems) .
• Mass Spectrometry : Confirm molecular ion peaks (e.g., m/z ~200–220 for the parent ion) and fragmentation patterns .

Q. What precautions are necessary for handling and storing this compound?

• Safety Protocols : Avoid inhalation/contact with dust; use PPE (gloves, goggles, lab coats). Store in airtight containers under inert gas (N₂/Ar) to prevent oxidation.
• Stability : Monitor decomposition under heat (>150°C) or prolonged light exposure. Incompatible with strong oxidizers or reducing agents due to the aldehyde group .

Advanced Research Questions

Q. How do electronic effects of the fluorine substituent influence reactivity in cross-coupling or functionalization reactions?

• Mechanistic Insight : The electron-withdrawing fluorine atom activates the benzaldehyde ring for SNAr reactions but may deactivate it toward electrophilic substitution. Computational studies (DFT) can predict regioselectivity in further derivatization (e.g., meta-directing effects of fluorine) .
• Experimental Validation : Compare reaction rates with non-fluorinated analogs in Suzuki-Miyaura coupling or aldol condensation to quantify electronic effects .

Q. What strategies mitigate conflicting data between computational models and experimental observations (e.g., rotational barriers, reaction yields)?

• Case Study : For rotational barriers (e.g., aldehyde group torsion), high-resolution FTIR spectroscopy in the far-infrared region (~50–200 cm⁻¹) resolves discrepancies between theoretical predictions and experimental data. Calibrate computational models (e.g., DFT) using experimental torsional frequencies .
• Troubleshooting : Replicate reactions under controlled conditions (e.g., inert atmosphere, standardized catalysts) to isolate variables affecting yields .

Q. How can catalytic systems be optimized to reduce benzaldehyde byproduct formation in oxidation reactions?

• Catalyst Design : Use Ce-MOFs or transition-metal catalysts to enhance selectivity toward epoxidation over aldehyde formation. For example, Ce-MOFs achieved 80% selectivity for styrene oxide vs. 20% for benzaldehyde in styrene oxidation .
• Kinetic Control : Adjust temperature, solvent polarity, and catalyst loading to favor desired pathways. Monitor intermediates via in-situ IR or GC-MS .

Q. What are the applications of this compound as a directing group in C–H functionalization?

• Temporary Directing Groups (TDGs) : The aldehyde moiety can act as a transient director for meta-selective C–H functionalization in aromatic amines. For example, 2-(pyrimidin-5-yl)benzaldehyde analogs enable meta-arylation without covalent pre-functionalization .
• Mechanistic Studies : Probe coordination with transition metals (Pd, Ru) via XAS or NMR to elucidate directing effects .

Data Contradiction Analysis

Q. How should researchers address inconsistencies in reported synthetic yields or spectroscopic data?

• Root Causes : Variability may arise from impurities in starting materials, solvent polarity effects, or measurement techniques (e.g., NMR integration errors).
• Resolution :

• Reproduce reactions using standardized reagents (e.g., anhydrous DMF, freshly distilled amines) .
• Cross-validate NMR assignments with 2D techniques (COSY, HSQC) .
• Compare melting points or HPLC retention times with literature values .

Methodological Recommendations

• Synthetic Optimization : Use microwave-assisted synthesis to reduce reaction times (e.g., 2.5 hours for Vilsmeier-Haack formylation vs. 20 hours for SNAr) .
• Computational Tools : Employ Gaussian or ORCA for modeling reaction pathways and non-covalent interactions (e.g., π–π stacking in crystal packing) .